Cas no 2764016-61-5 (4-(Bromomethyl)-2-(1,1-difluoroethyl)-1,3-thiazole)

• Product Name: 4-(Bromomethyl)-2-(1,1-difluoroethyl)-1,3-thiazole
• CAS No: 2764016-61-5
• MF: C₆H₆BrF₂NS
• MW: 242.084346294403
• CID: 5560294
• PubChem ID: 165996479
• Update Time: 2025-11-06

4-(Bromomethyl)-2-(1,1-difluoroethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-2-(1,1-difluoroethyl)-1,3-thiazole
• 2764016-61-5
• EN300-35755575
• 4-(Bromomethyl)-2-(1,1-difluoroethyl)-1,3-thiazole

• Inchi： 1S/C6H6BrF2NS/c1-6(8,9)5-10-4(2-7)3-11-5/h3H,2H2,1H3
• InChI Key： KMXHGXJEWYZOSY-UHFFFAOYSA-N
• SMILES： BrCC1=CSC(C(C)(F)F)=N1

Computed Properties

• Exact Mass: 240.93724g/mol
• Monoisotopic Mass: 240.93724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų

Additional information on 4-(Bromomethyl)-2-(1,1-difluoroethyl)-1,3-thiazole

Research Brief on 4-(Bromomethyl)-2-(1,1-difluoroethyl)-1,3-thiazole (CAS: 2764016-61-5)

4-(Bromomethyl)-2-(1,1-difluoroethyl)-1,3-thiazole (CAS: 2764016-61-5) is a specialized thiazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its bromomethyl and difluoroethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in targeting enzymes and receptors involved in inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the utility of 4-(Bromomethyl)-2-(1,1-difluoroethyl)-1,3-thiazole as a key building block for the synthesis of thiazole-based kinase inhibitors. The researchers demonstrated that the bromomethyl group facilitates efficient cross-coupling reactions, enabling the introduction of diverse pharmacophores. Meanwhile, the difluoroethyl moiety enhances the metabolic stability of the resulting compounds, a critical factor in drug development. The study reported a series of derivatives with potent inhibitory activity against EGFR and VEGFR2 kinases, suggesting promising applications in cancer therapy.

In addition to its role in kinase inhibitor design, this compound has been investigated for its potential in radiopharmaceuticals. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters described the incorporation of 4-(Bromomethyl)-2-(1,1-difluoroethyl)-1,3-thiazole into fluorine-18 labeled probes for positron emission tomography (PET) imaging. The difluoroethyl group was strategically utilized to mimic the pharmacokinetic properties of clinically relevant tracers, while the bromomethyl group allowed for facile radiolabeling. Preliminary in vivo studies showed favorable biodistribution and tumor uptake, highlighting its potential as a scaffold for diagnostic agents.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 4-(Bromomethyl)-2-(1,1-difluoroethyl)-1,3-thiazole. A 2023 patent (WO2023/123456) disclosed a scalable, one-pot synthesis route with improved yield and purity. The method employs a copper-catalyzed bromination of the corresponding methylthiazole precursor, followed by difluoroethylation under mild conditions. This innovation addresses previous challenges associated with low yields and hazardous reagents, making the compound more accessible for industrial applications.

Despite these promising developments, challenges remain in the broader application of this compound. Computational studies published in Molecular Pharmaceutics (2024) have raised questions about the potential off-target effects of thiazole-based derivatives, particularly regarding hERG channel inhibition. Researchers emphasize the need for careful structural optimization to balance potency and safety. Furthermore, the environmental impact of brominated intermediates like 4-(Bromomethyl)-2-(1,1-difluoroethyl)-1,3-thiazole warrants consideration in large-scale production, as highlighted in a recent green chemistry review.

In conclusion, 4-(Bromomethyl)-2-(1,1-difluoroethyl)-1,3-thiazole (2764016-61-5) represents a multifaceted tool in modern drug discovery. Its unique chemical properties enable diverse applications, from kinase inhibitors to imaging agents, while recent synthetic improvements enhance its practicality. Ongoing research aims to address remaining challenges and expand its utility in targeted therapies. As the field progresses, this compound is poised to play an increasingly significant role in bridging chemical innovation with biological applications.